Cas no 896678-90-3 (2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine)
2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-(4-methoxyphenyl)-7-[(2-pyridinylmethyl)thio]-
- 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine
-
- Inchi: 1S/C17H14N6OS/c1-24-14-7-5-13(6-8-14)23-16-15(21-22-23)17(20-11-19-16)25-10-12-4-2-3-9-18-12/h2-9,11H,10H2,1H3
- InChI Key: OKQSWRNRIOLMHJ-UHFFFAOYSA-N
- SMILES: C1=NC(SCC2=NC=CC=C2)=C2N=NN(C3=CC=C(OC)C=C3)C2=N1
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 571.2±60.0 °C(Predicted)
- pka: 3.36±0.12(Predicted)
2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0682-1213-2μmol |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-5μmol |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-10μmol |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-20μmol |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-1mg |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-2mg |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-3mg |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-4mg |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-5mg |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1213-10mg |
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine |
896678-90-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine
Research Briefing on 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine (CAS: 896678-90-3)
Recent studies on the compound 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine (CAS: 896678-90-3) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This heterocyclic compound, characterized by its triazolopyrimidine core and pyridylmethylthio moiety, has garnered attention due to its unique structural features and biological activity. The presence of the 4-methoxyphenyl group further enhances its pharmacological properties, making it a subject of intense research in drug discovery.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a panel of protein kinases, including CDK2 and EGFR. The results demonstrated significant inhibition of CDK2 with an IC50 value of 12 nM, suggesting its potential as a lead compound for anticancer therapies. Molecular docking studies revealed that the compound binds to the ATP-binding pocket of CDK2, with the triazolopyrimidine core forming critical hydrogen bonds with key residues. The methoxyphenyl group was found to contribute to improved binding affinity through hydrophobic interactions.
Further pharmacological characterization, as reported in Bioorganic & Medicinal Chemistry Letters, indicated that 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine exhibits favorable drug-like properties. The compound showed moderate plasma protein binding (78%) and acceptable metabolic stability in human liver microsomes, with a half-life of 45 minutes. These properties, combined with its kinase inhibitory activity, position this compound as a valuable candidate for further optimization in drug development programs.
Synthetic approaches to this compound have also seen recent advancements. A 2024 publication in Organic Process Research & Development described an improved synthetic route starting from 4-methoxyphenyl azide and 2-mercaptopyridine, achieving an overall yield of 62% through a copper-catalyzed click reaction followed by cyclization. This scalable method addresses previous challenges in the synthesis of the triazolopyrimidine core and enables the production of gram-scale quantities for biological evaluation.
Ongoing research is exploring the structure-activity relationships (SAR) of derivatives of this scaffold. Preliminary results suggest that modifications at the pyridine nitrogen or the methoxy group can significantly alter both kinase selectivity and cellular permeability. These findings are guiding the design of next-generation inhibitors with improved pharmacological profiles. The compound's versatility as a kinase inhibitor scaffold continues to make it a focus of research in both academic and industrial settings.
In conclusion, 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine represents a promising chemical entity in medicinal chemistry, with demonstrated kinase inhibitory activity and drug-like properties. Recent studies have advanced both its biological characterization and synthetic accessibility, paving the way for its potential application in the development of novel therapeutic agents. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.
896678-90-3 (2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)